Cas no 13035-11-5 (D-arabino-Hexitol,1,5-anhydro-2-deoxy-)
13035-11-5 structure
Product Name:D-arabino-Hexitol,1,5-anhydro-2-deoxy-
CAS No:13035-11-5
MF:C6H12O4
MW:148.157082557678
CID:153838
PubChem ID:192876
Update Time:2025-04-19
D-arabino-Hexitol,1,5-anhydro-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- D-arabino-Hexitol,1,5-anhydro-2-deoxy-
- 7D1
- 1,5-Anhydro-2-deoxy-D-glucitol
- (2~{R},3~{S},4~{R})-2-(hydroxymethyl)oxane-3,4-diol; 1,2-dideoxy-D-mannopyranose
- 1,5-anhydro-2-deoxy-d-arabino-hexitol
- DTXSID00926690
- SCHEMBL3748632
- 1,5-Anhydro-2-deoxyhexitol
- 13035-11-5
- D-arabino-Hexitol, 1,5-anhydro-2-deoxy-
-
- Inchi: 1S/C6H12O4/c7-3-5-6(9)4(8)1-2-10-5/h4-9H,1-3H2/t4-,5-,6+/m1/s1
- InChI Key: QFHKFGOUFKUPNX-PBXRRBTRSA-N
- SMILES: O1CC[C@H]([C@@H]([C@H]1CO)O)O
Computed Properties
- Exact Mass: 148.074
- Monoisotopic Mass: 148.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Density: 1.346
- Boiling Point: 332.2°Cat760mmHg
- Flash Point: 154.7°C
- Refractive Index: 1.531
D-arabino-Hexitol,1,5-anhydro-2-deoxy- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
13035-11-5 (D-arabino-Hexitol,1,5-anhydro-2-deoxy-) Related Products
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